Cas no 7357-42-8 (Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-)

Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- structure
7357-42-8 structure
Product Name:Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
CAS No:7357-42-8
MF:C6H7N3O3
MW:169.138080835342
CID:579821
PubChem ID:248419
Update Time:2025-04-19

Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
    • NSC 65412
    • N-(2,4-Dihydroxy-6-methyl-5-pyrimidinyl)formamide
    • DTXSID80994352
    • (2,4-Dihydroxy-6-methylpyrimidin-5-yl)methanimidic acid
    • 7357-42-8
    • NSC65412
    • NSC-65412
    • Inchi: 1S/C6H7N3O3/c1-3-4(7-2-10)5(11)9-6(12)8-3/h2H,1H3,(H,7,10)(H2,8,9,11,12)
    • InChI Key: ISXYINAGOZQWQJ-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)NC(N1)=O)NC=O

Computed Properties

  • Exact Mass: 169.04881
  • Monoisotopic Mass: 169.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 290 ºC (decomposition)
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),
  • PSA: 87.3
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